Sodium cyanate
Overview
Description
Sodium cyanate is an inorganic compound with the formula NaOCN. It is a white solid and is the sodium salt of the cyanate anion . Sodium cyanate is an ideal nucleophile, and these nucleophilic properties make it a major contributor to the stereospecificity in certain reactions such as in the production of chiral oxazolidone . It is commonly applied in the fields of chemical industry and medicine .
Synthesis Analysis
Sodium cyanate is prepared industrially by the reaction of urea with sodium carbonate at elevated temperature . The reaction is as follows: 2OC(NH2)2 + Na2CO3 → 2Na(NCO) + CO2 + 2NH3 + H2O. Sodium allophanate is observed as an intermediate . It can also be prepared in the laboratory by oxidation of a cyanide in an aqueous solution by a mild oxidizing agent such as lead oxide .Molecular Structure Analysis
The anion of sodium cyanate is described by two resonance structures: N≡C−O− and −N=C=O . The salt adopts a body-centered rhombohedral crystal lattice structure (trigonal crystal system) at room temperature .Chemical Reactions Analysis
Sodium cyanate is used to produce cyanic acid, often in situ: NaOCN + HCl → HOCN + NaCl . This approach is exploited for condensation with amines to give unsymmetrical ureas: HOCN + RNH2 → RNHC(O)NH2 . Sodium cyanide reacts rapidly with strong acids to release hydrogen cyanide .Physical And Chemical Properties Analysis
Sodium cyanate has a molar mass of 65.01 g/mol. It appears as a white crystalline solid and is odorless . It has a density of 1.893 g/cm3 and a melting point of 550 °C . It is soluble in water (11.6 g/100 mL at 25 °C) and slightly soluble in ethanol, dimethylformamide, ammonia, and benzene. It is insoluble in diethyl ether .Scientific Research Applications
Sickle Cell Disease Therapy
Scientific Field: Biomedical Science
Methods of Application: Sodium Cyanate is applied in aqueous solution, where it decomposes to ammonia and sodium bicarbonate . The rate of cyanate reaction with water increases with temperature, concentration, and decreasing pH .
High Altitude Physiology Research
Methods of Application: Sodium Cyanate is used to induce a shift to the left of the oxygen dissociation curve in experimental models .
Results or Outcomes: The classical idea is that a low Hb-O2 affinity is of adaptive value for life at high altitudes but it has been challenged by several pieces of evidence . One of them is the demonstration of increased survival in hypoxic hypoxia of animals with a high Hb-O2 affinity induced by Sodium Cyanate .
Production of Chiral Oxazolidone and Asymmetrical Urea
Scientific Field: Organic Chemistry
Methods of Application: Sodium Cyanate acts as an ideal nucleophile, contributing to the stereospecificity in certain reactions .
Results or Outcomes: Sodium Cyanate is a useful reagent in producing asymmetrical urea that have a range of biological activity mostly in aryl isocyanate intermediates .
Steel Hardening
Methods of Application: Sodium Cyanate is used in the process of heat treatment of steel where it is heated and then cooled to increase the hardness and strength of the steel .
Results or Outcomes: The application of Sodium Cyanate in steel hardening results in improved hardness and strength of the steel .
Production of Cyanic Acid
Scientific Field: Inorganic Chemistry
Methods of Application: Sodium Cyanate reacts with hydrochloric acid to produce cyanic acid and sodium chloride . The reaction is as follows:
.Results or Outcomes: The outcome of this reaction is the production of cyanic acid which has various applications in the field of chemistry .
Production of Unsymmetrical Ureas
Scientific Field: Organic Chemistry
Methods of Application: Cyanic acid, produced from Sodium Cyanate, reacts with amines to give unsymmetrical ureas . The reaction is as follows:
.Results or Outcomes: The outcome of this reaction is the production of unsymmetrical ureas that have a range of biological activity .
Safety And Hazards
Future Directions
Sodium cyanate has been used in the treatment of sickle cell disease . It is also used as a raw material for organic synthesis, for pharmaceuticals, herbicides, and heat treatment of steel . Future research may focus on the production of isocyanate compounds directly from biomass . This could lead to the development of green polyurethanes with properties and performance comparable to fossil-based ones .
properties
IUPAC Name |
sodium;cyanate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/CHNO.Na/c2-1-3;/h3H;/q;+1/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVCDLGYNFYZZOK-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(#N)[O-].[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
NaCNO, CNNaO | |
Record name | sodium cyanate | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Sodium_cyanate | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2061274 | |
Record name | Cyanic acid, sodium salt | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2061274 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
65.007 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless solid; [Merck Index] Beige powder; [Aldrich MSDS] | |
Record name | Sodium cyanate | |
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Product Name |
Sodium cyanate | |
CAS RN |
917-61-3 | |
Record name | Sodium cyanate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000917613 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Cyanic acid, sodium salt (1:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Cyanic acid, sodium salt | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2061274 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Sodium cyanate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.846 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | SODIUM CYANATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8UFS3JRV8P | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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